Cas no 1239069-86-3 (4-[5-(4-Methoxyphenyl)-1H-pyrazol-3-yl]-butanoic acid)

• Product Name: 4-[5-(4-Methoxyphenyl)-1H-pyrazol-3-yl]-butanoic acid
• CAS No: 1239069-86-3
• MF: C₁₄H₁₆N₂O₃
• MW: 260.288443565369
• MDL: MFCD12027404
• CID: 3047154
• PubChem ID: 25219812
• Update Time: 2025-08-04

4-[5-(4-Methoxyphenyl)-1H-pyrazol-3-yl]-butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[5-(4-Methoxyphenyl)-1H-pyrazol-3-yl]-butanoic acid
• 4-[5-(4-methoxyphenyl)-1H-pyrazol-3-yl]butanoic acid
• 4-(3-(4-Methoxyphenyl)-1H-pyrazol-5-yl)butanoic acid
• AKOS000266648
• 4-[5-(4-methoxyphenyl)-2H-pyrazol-3-yl]butanoic acid
• CS-0443209
• 1239069-86-3
• STK504526
• 4-[3-(4-methoxyphenyl)-1H-pyrazol-5-yl]butanoic acid
• MFCD12027404
• LS-02777
• 4-[5-(4-methoxyphenyl)-1H-pyrazol-3-yl]butanoicacid
• ALBB-007414

• MDL： MFCD12027404
• Inchi： 1S/C14H16N2O3/c1-19-12-7-5-10(6-8-12)13-9-11(15-16-13)3-2-4-14(17)18/h5-9H,2-4H2,1H3,(H,15,16)(H,17,18)
• InChI Key： RLRMHPGETMICOY-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=C(OC)C=C2)=CC(CCCC(O)=O)=N1

Computed Properties

• Exact Mass: 260.11609238g/mol
• Monoisotopic Mass: 260.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-[5-(4-Methoxyphenyl)-1H-pyrazol-3-yl]-butanoic acid

Introduction to 4-[5-(4-Methoxyphenyl-1H-pyrazol-3-yl])-butanoic Acid (CAS No: 1239069-86-3)

4-[5-(4-Methoxyphenyl-1H-pyrazol-3-yl))-butanoic acid is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1239069-86-3, has garnered considerable attention due to its potential applications in drug discovery and development. The molecular structure of this compound incorporates a pyrazole ring substituted with a 4-methoxyphenyl group, which is a common motif in many bioactive molecules. This particular arrangement not only contributes to the compound's solubility and stability but also influences its interactions with biological targets.

The 4-methoxyphenyl moiety is known for its ability to enhance binding affinity and selectivity in drug molecules. This feature makes 4-[5-(4-Methoxyphenyl-1H-pyrazol-3-yl))-butanoic acid a promising candidate for further investigation in the development of novel therapeutic agents. Recent studies have highlighted the importance of such structural motifs in modulating enzyme activity and receptor binding, which are critical factors in the design of effective pharmaceuticals.

In the context of current research, 4-[5-(4-Methoxyphenyl-1H-pyrazol-3-yl))-butanoic acid has been explored for its potential role in addressing various therapeutic challenges. For instance, its structural framework suggests that it may interact with enzymes involved in metabolic pathways, making it a candidate for treating metabolic disorders. Additionally, the presence of the pyrazole ring, a known pharmacophore, indicates that this compound could exhibit anti-inflammatory or analgesic properties.

The synthesis of 4-[5-(4-Methoxyphenyl-1H-pyrazol-3-yl))-butanoic acid involves a series of well-established chemical reactions, including condensation and cyclization processes. These synthetic routes have been optimized to ensure high yield and purity, which are essential for pharmaceutical applications. The compound's stability under various conditions has also been a focus of research, as it is crucial for drug formulations to maintain their integrity throughout storage and transportation.

One of the most intriguing aspects of 4-[5-(4-Methoxyphenyl-1H-pyrazol-3-yl))-butanoic acid is its potential as a scaffold for derivative development. By modifying specific parts of its structure, researchers can generate a library of compounds with tailored biological activities. This approach is particularly valuable in drug discovery pipelines, where lead optimization is a key step. The flexibility offered by the pyrazole and 4-methoxyphenyl groups allows for diverse chemical modifications, enabling the creation of molecules with enhanced potency and reduced side effects.

The pharmacokinetic properties of 4-[5-(4-Methoxyphenyl-1H-pyrazol-3-yl))-butanoic acid have also been studied extensively. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its suitability as a drug candidate. Preliminary data suggest that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and moderate metabolic clearance. These characteristics are desirable for developing drugs that can be administered orally and have prolonged therapeutic effects.

In conclusion, 4-[5-(4-Methoxyphenyl-1H-pyrazol-3-yl))-butanoic acid (CAS No: 1239069-86-3) represents a promising entity in pharmaceutical research. Its unique structural features, combined with its favorable pharmacokinetic properties, make it an attractive candidate for further development. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play a significant role in the next generation of therapeutic agents.